Cas no 7477-74-9 (2-bromo-8-methoxy-5-methylphenazin-5-ium;methyl Sulfate)

• Product Name: 2-bromo-8-methoxy-5-methylphenazin-5-ium;methyl Sulfate
• CAS No: 7477-74-9
• MF: C₁₅H₁₅BrN₂O₅S
• MW: 415.259001970291
• CID: 980357
• PubChem ID: 24201019
• Update Time: 2025-04-19

2-bromo-8-methoxy-5-methylphenazin-5-ium;methyl Sulfate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-8-methoxy-5-methylphenazin-5-ium;methyl Sulfate
• NSC-402809
• DTXSID80639615
• 7477-74-9
• NSC402809
• 2-Bromo-8-methoxy-5-methylphenazin-5-ium methyl sulfate

• Inchi： 1S/C14H12BrN2O.CH4O4S/c1-17-13-5-3-9(15)7-11(13)16-12-8-10(18-2)4-6-14(12)17;1-5-6(2,3)4/h3-8H,1-2H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： QIGAYQAFGSUKNV-UHFFFAOYSA-M
• SMILES： BrC1C=CC2=C(C=1)N=C1C=C(C=CC1=[N+]2C)OC.S(=O)(=O)([O-])OC

Computed Properties

• Exact Mass: 414.99638
• Monoisotopic Mass: 413.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• PSA: 89.6